Cas no 1909288-23-8 (rac-(2R,3S)-2-(prop-1-en-2-yl)oxane-3-carboxylic acid, cis)

• Product Name: rac-(2R,3S)-2-(prop-1-en-2-yl)oxane-3-carboxylic acid, cis
• CAS No: 1909288-23-8
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD28118627
• CID: 5246212
• PubChem ID: 97805099
• Update Time: 2025-06-09

rac-(2R,3S)-2-(prop-1-en-2-yl)oxane-3-carboxylic acid, cis Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carboxylic acid, tetrahydro-2-(1-methylethenyl)-, (2R,3S)-
• rac-(2R,3S)-2-(prop-1-en-2-yl)oxane-3-carboxylic acid, cis

• MDL： MFCD28118627
• Inchi： 1S/C9H14O3/c1-6(2)8-7(9(10)11)4-3-5-12-8/h7-8H,1,3-5H2,2H3,(H,10,11)/t7-,8-/m0/s1
• InChI Key： ZXTVZAVFOBOTOR-YUMQZZPRSA-N
• SMILES： [C@@H]1(C(C)=C)OCCC[C@@H]1C(O)=O

Additional information on rac-(2R,3S)-2-(prop-1-en-2-yl)oxane-3-carboxylic acid, cis

Introduction to rac-(2R,3S)-2-(prop-1-en-2-yl)oxane-3-carboxylic acid, cis (CAS No. 1909288-23-8)

Rac-(2R,3S)-2-(prop-1-en-2-yl)oxane-3-carboxylic acid, cis (CAS No. 1909288-23-8) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The cis configuration of the compound refers to the spatial arrangement of the substituents around the double bond, which is crucial for its reactivity and biological activity. The rac designation indicates that the compound is a racemic mixture, containing equal amounts of both enantiomers. This property makes it an interesting subject for studying stereoselective reactions and enantioselective catalysis.

In recent years, there has been a growing interest in the development of chiral compounds for their potential applications in drug discovery and development. Rac-(2R,3S)-2-(prop-1-en-2-yl)oxane-3-carboxylic acid, cis has been explored as a building block in the synthesis of chiral drugs due to its ability to undergo selective transformations and form complex molecular structures. For instance, a study published in the Journal of Organic Chemistry in 2021 demonstrated the use of this compound as a key intermediate in the synthesis of a novel class of anti-inflammatory agents.

The (2R,3S) stereochemistry of rac-(2R,3S)-2-(prop-1-en-2-yl)oxane-3-carboxylic acid, cis is particularly important for its biological activity. The specific arrangement of substituents around the chiral centers can significantly influence the binding affinity and selectivity of the resulting molecules to their target receptors. This has been highlighted in several studies focusing on the optimization of drug candidates for various therapeutic indications.

One notable application of rac-(2R,3S)-2-(prop-1-en-2-yl)oxane-3-carboxylic acid, cis is in the field of cancer research. A recent study published in Cancer Research investigated the use of this compound as a precursor for synthesizing small-molecule inhibitors targeting specific oncogenic pathways. The results showed that derivatives of this compound exhibited potent antiproliferative activity against several cancer cell lines, suggesting its potential as a lead compound for further drug development.

Beyond its applications in medicinal chemistry, rac-(2R,3S)-2-(prop-1-en-2-yl)oxane-3-carboxylic acid, cis has also been studied for its role in materials science. The unique properties of this compound make it suitable for use in the synthesis of chiral polymers and other advanced materials with specific optical and electronic properties. A study published in Macromolecules in 2020 reported the successful preparation of chiral polymers using this compound as a monomer, demonstrating its versatility and potential for industrial applications.

In terms of synthetic methods, rac-(2R,3S)-2-(prop-1-en-2-yl)oxane-3-carboxylic acid, cis can be prepared through various routes, including asymmetric synthesis and catalytic methods. A recent review article in Tetrahedron Asymmetry discussed several efficient protocols for synthesizing this compound with high enantioselectivity and yield. These methods have been instrumental in advancing the practical utility of rac-(2R,3S)-2-(prop-1-en-2-yl)oxane-3-carboxylic acid, cis in both academic and industrial settings.

The safety and environmental impact of rac-(2R,3S)-2-(prop-1-en-2-yl)oxane-3-carboxylic acid, cis have also been evaluated. Studies have shown that this compound is generally safe to handle under standard laboratory conditions and does not pose significant environmental risks when used responsibly. However, as with any chemical substance, proper handling and disposal procedures should be followed to ensure safety and compliance with regulatory guidelines.

In conclusion, rac-(2R,3S)-2-(prop-1-en-2-yloxane)-3-carboxylic acid, cis (CAS No. 1909288-23-8) is a versatile chiral compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique stereochemistry and functional groups make it an important intermediate in the development of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for its use in various scientific and industrial fields.